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Compound of Interest

Compound Name: 3-Morpholin-4-ylaniline

Cat. No.: B065803

An In-Depth Technical Guide to the Synthesis, Derivatization, and Application of 3-Morpholin-
4-ylaniline and Its Analogs

Executive Summary

The 3-morpholinoaniline scaffold represents a "privileged structure" in modern medicinal
chemistry and materials science.[1] This core, which marries the versatile reactivity of an
aniline moiety with the favorable pharmacokinetic properties of a morpholine ring, serves as a
foundational building block for a diverse array of functional molecules.[2] This guide provides
an in-depth exploration of 3-morpholin-4-ylaniline, its key derivatives, and the strategic
thinking behind their synthesis and application. We will delve into robust synthetic protocols,
the rationale for derivatization, structure-activity relationships (SAR), and the critical analytical
techniques required for validation. This document is intended for researchers, chemists, and
drug development professionals seeking to leverage this powerful chemical scaffold for the
creation of novel therapeutic agents and advanced materials.

The 3-Morpholinoaniline Core: A Structural and
Functional Overview

3-Morpholin-4-ylaniline (or 3-morpholinoaniline) is an aromatic amine characterized by a
morpholine ring attached to the meta-position of an aniline ring.[3] The morpholine heterocycle,
with its dual amine and ether functionalities, is prized in drug design for its ability to improve
aqueous solubility, metabolic stability, and overall pharmacokinetic profiles.[4][5] The aniline
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portion, meanwhile, provides a highly versatile reactive handle—the primary aromatic amine—
for extensive chemical modification.

Physicochemical Properties

A clear understanding of the core molecule's properties is fundamental to its application in
further synthetic endeavors.

Property Value Source
Molecular Formula C10H14N20 [3]
Molecular Weight 178.23 g/mol [3]
IUPAC Name 3-morpholin-4-ylaniline [3]

CAS Number 159724-40-0 [3]
Appearance Solid

C1COCCN1C2=CC=CC(=C2)
SMILES N 3]

Significance in Chemical Synthesis

The true power of the 3-morpholinoaniline scaffold lies in its synthetic versatility. The primary
amine is a nucleophilic center and a precursor for a wide range of classical organic
transformations, allowing for the systematic construction of large compound libraries for
screening and optimization.
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Start: 3,4-Difluoronitrobenzene
& Morpholine

Step 1: Nucleophilic Aromatic Substitution (SNAr)
Solvent: Acetonitrile
Base: K2COs

Reaction Complete

uneous Workup & ExtractiorD

\ 4

Intermediate:
4-(2-Fluoro-4-nitrophenyl)morpholine

Step 2: Nitro Group Reduction
Reagent: Sodium Dithionite
Solvent: Acetone/Water

Reaction Complete

Filtration & Washing

\ 4

Crude Product:
3-Fluoro-4-morpholinoaniline

Final Purification:
Recrystallization

Final Product (Purity >98%)

Characterization:
HPLC, *H NMR, MS

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b065803?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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